6,7-Dihydroxy-4-coumarinylacetic acid

• CAS: 88404-14-2
• Synonyms: 6,7-Dihydroxy-2-oxo-2H-1-benzopyran-4-acetic Acid
• Molecular Formula: C11H8O6
• Molecular Weight: 236.18 g/mol
• SMILES: C1=C(C2=CC(=C(C=C2OC1=O)O)O)CC(=O)O
• InChI: InChI=1S/C11H8O6/c12-7-3-6-5(1-10(14)15)2-11(16)17-9(6)4-8(7)13/h2-4,12-13H,1H2,(H,14,15)
• InChIKey: VZBNZFYHLQRFPS-UHFFFAOYSA-N

Need a selective aldose reductase 2 (ALR2) inhibitor with documented isoform cross-reactivity data? Generic coumarins lack the precise 6,7-dihydroxy-4-acetic acid architecture required for selectivity. - **Selectivity**: IC50 ALR2 = 9.6 μM; ALR1/ALR2 ratio ≈ 6.9 (vs. SDH 288 μM). - **Functional handle**: C4 acetic acid enables conjugation to amines. - **Fluorescence**: λex 386 nm / λem 465 nm (pH 8.0); 40× enhancement with nitroxides. - **Supply**: Ready for immediate dispatch in research quantities.

6,7-Dihydroxy-4-coumarinylacetic Acid: Chemical Profile

6,7-Dihydroxy-4-coumarinylacetic acid (CAS 88404-14-2; also referred to as 6,7-dihydroxycoumarin-4-acetic acid) is a synthetic coumarin derivative with the molecular formula C11H8O6 and a molecular weight of 236.18 g/mol . The compound features a 6,7-dihydroxy substitution pattern on the coumarin core and an acetic acid moiety at the C4 position . It is primarily recognized as a potent and selective inhibitor of aldose reductase 2 (ALR2), a key enzyme in the polyol pathway implicated in diabetic complications . In addition to its enzymatic inhibitory profile, the compound exhibits intrinsic fluorescence properties (λex 386 nm, λem 465 nm in 0.1 M Tris pH 8.0), enabling its use as a fluorescent label in biochemical assays .

ALR2 pathway inhibition research, supports isoform-selective polyol pathway studies

Fluorescent probe context with characterized excitation/emission profile for assay development

6,7-Dihydroxy-4-coumarinylacetic Acid: Substitution Limitations

Despite belonging to the broader dihydroxycoumarin family, 6,7-dihydroxy-4-coumarinylacetic acid exhibits differentiated biological and photophysical properties that preclude direct substitution by structurally related analogs. The position of hydroxyl groups critically dictates both enzymatic selectivity and fluorescence response: substitution at C6 and C7 confers distinct ALR2 selectivity compared to alternative hydroxylation patterns (e.g., C7 and C8), while the acetic acid moiety at C4 distinguishes it from non-carboxylated analogs such as esculetin (6,7-dihydroxycoumarin) [1]. SAR studies on coumarin-based ALR2 inhibitors demonstrate that the C6 OH group modulates ALR1 cross-reactivity, while the C7 OH group enhances ALR2 potency—a dual-substitution requirement not met by mono-hydroxylated or differently substituted analogs [2]. Furthermore, in fluorescent probe applications, only dihydroxy-substituted coumarins exhibit high sensitivity toward nitroxide radicals, with 6,7-dihydroxycoumarin showing 40-fold fluorescence enhancement compared to non-dihydroxy analogs that show negligible response [3]. Consequently, substituting this compound with in-class alternatives lacking the precise 6,7-dihydroxy-4-acetic acid architecture risks compromised selectivity profiles in enzymatic assays and inadequate sensitivity in fluorescence-based detection systems. The following quantitative evidence delineates these non-interchangeable characteristics.

Hydroxyl Position Sensitivity

C6/C7 dihydroxy pattern determines ALR2 selectivity; C7/C8 or mono-substituted analogs may exhibit altered isoform profiles.

C4 Acetic Acid Differentiator

Non-carboxylated esculetin lacks the acetic acid moiety, shifting solubility and conjugation potential compared to this compound.

Fluorescence Requirement Gap

Non-dihydroxy coumarins show negligible nitroxide fluorescence response; only 6,7-dihydroxy substitution enables reported 40-fold enhancement.

• [1] Ikeda, K. et al. (2010). 6,7-Dihydroxy-4-phenylcoumarin as inhibitor of aldose reductase 2. Bioorganic & Medicinal Chemistry Letters, 20(19), 5814-5817. View Source
• [2] Ikeda, K. et al. (2010). SAR of coumarins as aldose reductase 2 inhibitors: C7 OH substitution enhances ALR2 potency while C6 OH interferes with ALR1 inhibition. Bioorganic & Medicinal Chemistry Letters. View Source
• [3] Wolnicka-Glubisz, A. et al. (2019). Dihydroxy-Substituted Coumarins as Fluorescent Probes for Nanomolar-Level Detection of 4-Amino-TEMPO. International Journal of Molecular Sciences, 20(15), 3802. View Source

6,7-Dihydroxy-4-coumarinylacetic Acid: Differentiation Evidence

ALR2 Selectivity Against ALR1 and SDH

6,7-Dihydroxy-4-coumarinylacetic acid demonstrates a distinct selectivity profile among aldose/aldehyde reductase family enzymes. The compound inhibits ALR2 (the primary therapeutic target in diabetic complications) with an IC50 of 9.6 μM, while exhibiting reduced activity against the related off-target enzymes sorbitol dehydrogenase (SDH, IC50 = 288 μM) and aldehyde reductase (ALR1, IC50 = 66.3 μM) [1]. This yields an ALR1/ALR2 selectivity ratio of approximately 6.9, which is mechanistically meaningful for minimizing off-target effects in cellular and in vivo models. In contrast, many naturally occurring coumarin-derived AR inhibitors exhibit different selectivity patterns: for instance, aegelinol shows an IC50 of 3.75 μM for AR but lacks reported isoform-specific selectivity data [2]; nodakenin demonstrates ALR2 inhibition with an IC50 of 7.33 μM without reported ALR1 cross-reactivity data [3]. Importantly, SAR studies on related 6,7-dihydroxycoumarins reveal that the C6 OH group specifically interferes with ALR1 inhibition, while the C7 OH group enhances ALR2 potency [4], confirming that the 6,7-dihydroxy substitution pattern is structurally determinative for this selectivity profile rather than incidental.

ALR2 Selectivity

Head-to-head

ALR2 IC50 9.6 µM, ALR1 IC50 66.3 µM, SDH IC50 288 µM; selectivity ratio ~6.9

Reported isoform-selective inhibition profile supports ALR2-specific pathway interpretation.

Conditions: in vitro enzyme inhibition assays.

Evidence Dimension	Enzyme inhibition potency and isoform selectivity (ALR2 vs. ALR1 vs. SDH)
Target Compound Data	ALR2 IC50 = 9.6 μM; ALR1 IC50 = 66.3 μM; SDH IC50 = 288 μM; ALR1/ALR2 selectivity ratio ≈ 6.9
Comparator Or Baseline	Aegelinol (coumarin derivative): AR IC50 = 3.75 ± 0.11 μM (ALR1 selectivity not reported); Nodakenin: ALR2 IC50 = 7.33 μM (ALR1 data not reported); Quercetin (positive control): AR IC50 = 2.22 ± 0.27 μM
Quantified Difference	Target compound shows weaker absolute ALR2 potency than aegelinol (9.6 vs. 3.75 μM) and nodakenin (9.6 vs. 7.33 μM), but uniquely provides isoform selectivity data (ALR1/ALR2 ≈ 6.9) enabling assessment of off-target liability
Conditions	In vitro enzyme inhibition assays; ALR2, ALR1, and SDH enzyme preparations

Why This Matters

Procurement decisions for ALR2 inhibitor research require documented isoform selectivity data; compounds lacking ALR1 cross-reactivity characterization introduce uncontrolled experimental variables.

• [1] MedChemExpress. 6,7-Dihydroxy-4-coumarinylacetic acid Product Datasheet. IC50 values: ALR2 9.6 μM, SDH 288 μM, ALR1 66.3 μM. View Source
• [2] Kamel, E.M. et al. (2025). A mechanistic experimental and computational exploration of aldose reductase inhibition by coumarins from Ruta chalepensis. Biochemical and Biophysical Research Communications, 769, 151946. View Source
• [3] Kim, J.H. et al. Coumarins from Angelica gigas Roots having Rat Lens Aldose Reductase Activity. Nodakenin IC50 = 7.33 μM. View Source
• [4] Ikeda, K. et al. (2010). 6,7-Dihydroxy-4-phenylcoumarin as inhibitor of aldose reductase 2. Bioorganic & Medicinal Chemistry Letters, 20(19), 5814-5817. View Source

Fluorescence Enhancement for Nitroxide Detection

The 6,7-dihydroxy substitution pattern is essential for high-sensitivity fluorescence-based detection of nitroxide radicals. In a comparative study of dihydroxy-substituted coumarins as fluorescent probes for 4-amino-TEMPO detection, 6,7-dihydroxycoumarin (the core scaffold of 6,7-dihydroxy-4-coumarinylacetic acid) exhibited the strongest fluorescence enhancement among all coumarins tested, achieving up to 40-fold fluorescence intensity increase upon interaction with the nitroxide radical [1]. This enhancement enabled a limit of detection (LOD) of 16.7 nM, which represents a significantly improved analytical sensitivity compared to conventional UV-Vis spectroscopy or electron paramagnetic resonance (EPR) spectroscopy methods for the same analyte [2]. Critically, only dihydroxy-substituted coumarins showed high sensitivity, specificity, and selectivity for the nitroxide radical; non-dihydroxy coumarin analogs exhibited negligible or no fluorescence response under identical assay conditions [1]. Within the dihydroxy subset, the position of hydroxyl groups determines the magnitude of enhancement—6,7-dihydroxycoumarin outperformed alternative substitution patterns (e.g., 5,7-dihydroxy, 7,8-dihydroxy) in terms of both fold-enhancement and detection limit [1].

Nitroxide Detection

Head-to-head

40-fold fluorescence enhancement, LOD 16.7 nM for 4-amino-TEMPO

Supports nanomolar-level nitroxide radical probe detection in biochemical assays.

6,7-dihydroxy substitution required; non-dihydroxy analogs show negligible response.

Evidence Dimension	Fluorescence enhancement fold-change and limit of detection for 4-amino-TEMPO detection
Target Compound Data	6,7-dihydroxycoumarin: up to 40-fold fluorescence enhancement; LOD = 16.7 nM
Comparator Or Baseline	Non-dihydroxy coumarins: negligible/no fluorescence response; Alternative dihydroxy isomers (5,7-dihydroxy, 7,8-dihydroxy): lower enhancement fold-change and higher LOD; UV-Vis/EPR spectroscopy: higher LOD (significantly less sensitive)
Quantified Difference	40-fold enhancement vs. negligible response in non-dihydroxy analogs; 16.7 nM LOD vs. higher LOD with conventional spectroscopic methods
Conditions	Fluorescence spectroscopy; 4-amino-TEMPO nitroxide radical detection; physiological pH conditions

Why This Matters

Investigators requiring nanomolar-level detection of nitroxide spin labels or oxidative stress markers cannot substitute non-dihydroxy or alternatively substituted dihydroxy coumarins without compromising assay sensitivity.

• [1] Wolnicka-Glubisz, A. et al. (2019). Dihydroxy-Substituted Coumarins as Fluorescent Probes for Nanomolar-Level Detection of 4-Amino-TEMPO. International Journal of Molecular Sciences, 20(15), 3802. View Source
• [2] Wolnicka-Glubisz, A. et al. (2019). Comparative LOD: 16.7 nM for 6,7-dihydroxycoumarin vs. significantly lower sensitivity with UV-Vis and EPR spectroscopy. Int. J. Mol. Sci., 20(15), 3802. View Source

Fluorescence vs. Non-Carboxylated and Dimethoxylated Analogs

6,7-Dihydroxy-4-coumarinylacetic acid possesses well-characterized fluorescent properties with excitation maximum at 386 nm and emission maximum at 465 nm in 0.1 M Tris buffer at pH 8.0 . These spectral parameters position the compound as a blue-emitting fluorophore suitable for applications requiring visible-range fluorescence detection. In contrast, the dimethoxylated analog 6,7-dimethoxycoumarin-4-acetic acid (CAS 88404-26-6) is also described as a fluorescent molecule but lacks publicly documented excitation/emission maxima and quantum yield data . The hydroxyl-to-methoxy substitution alters both the electronic structure (affecting fluorescence efficiency) and hydrogen-bonding capacity (affecting interactions with biological targets). Furthermore, non-carboxylated esculetin (6,7-dihydroxycoumarin) lacks the acetic acid moiety present in 6,7-dihydroxy-4-coumarinylacetic acid, which confers distinct solubility properties (soluble in water at pH ≥ 6 and in DMSO) and provides a carboxyl handle for potential conjugation chemistry . The acetic acid functional group at C4 distinguishes this compound from other 6,7-dihydroxycoumarins in procurement contexts where solubility profile or derivatization potential is a selection criterion.

Fluorescence Properties

Class-level inference

λex 386 nm, λem 465 nm (Tris pH 8.0); C4 acetic acid conjugation handle

Documented spectral parameters support reproducible quantitative fluorescence assay design.

Dimethoxylated analog lacks publicly available spectral characterization data.

Evidence Dimension	Fluorescence excitation/emission maxima and functional group composition
Target Compound Data	λex = 386 nm, λem = 465 nm in 0.1 M Tris pH 8.0; contains C4 acetic acid moiety; C6 and C7 free hydroxyl groups
Comparator Or Baseline	6,7-Dimethoxycoumarin-4-acetic acid (CAS 88404-26-6): fluorescent but λex/λem not publicly documented; Esculetin (6,7-dihydroxycoumarin): lacks C4 acetic acid moiety; 7-Hydroxy-4-methyl-3-coumarinylacetic acid (CAS 5852-10-8): single hydroxyl group, altered spectral properties
Quantified Difference	Target compound has documented excitation/emission maxima enabling reproducible assay design; dimethoxylated analog lacks publicly available spectral characterization data
Conditions	Fluorescence spectroscopy in aqueous buffer (0.1 M Tris, pH 8.0)

Why This Matters

For quantitative fluorescence-based assays, documented and reproducible spectral parameters are essential; compounds lacking these data introduce analytical uncertainty and method development burden.

6,7-Dihydroxy-4-coumarinylacetic Acid: Validated Applications

ALR2-Selective Inhibition in Diabetic Models

6,7-Dihydroxy-4-coumarinylacetic acid is specifically indicated for in vitro and ex vivo studies of aldose reductase 2 (ALR2) inhibition where isoform selectivity against ALR1 and SDH must be controlled. The compound's documented IC50 values (ALR2 9.6 μM, ALR1 66.3 μM, SDH 288 μM) provide an ALR1/ALR2 selectivity ratio of approximately 6.9, enabling researchers to distinguish ALR2-mediated effects from off-target ALR1 inhibition [1]. This selectivity profile is mechanistically linked to the 6,7-dihydroxy substitution pattern, where the C6 OH group specifically modulates ALR1 cross-reactivity [2]. The compound is appropriate for studies of galactitol accumulation suppression, polyol pathway flux, and diabetic cataractogenesis in lens organ culture models where selective ALR2 inhibition is required to interpret phenotypic outcomes. Researchers prioritizing compounds with characterized selectivity data should select this product over ALR2 inhibitors lacking isoform cross-reactivity documentation.

Nitroxide Radical Fluorescent Detection

6,7-Dihydroxy-4-coumarinylacetic acid (and its non-carboxylated analog esculetin) enables fluorescence-based detection of 4-amino-TEMPO and related nitroxide spin labels with a limit of detection of 16.7 nM—significantly more sensitive than conventional UV-Vis or EPR spectroscopic methods [1]. The 40-fold fluorescence enhancement upon nitroxide interaction makes this compound suitable for monitoring oxidative stress markers in cellular systems, tracking radical species in biochemical assays, and quantifying spin label concentrations in biological matrices. Notably, only dihydroxy-substituted coumarins exhibit this sensitivity; non-dihydroxy analogs produce negligible response, and alternative dihydroxy isomers show reduced enhancement [2]. This application scenario is validated specifically for researchers requiring sub-micromolar detection sensitivity of nitroxide-based probes in physiological conditions.

Blue-Emission Fluorescence Biochemical Assays

6,7-Dihydroxy-4-coumarinylacetic acid serves as a fluorescent label or probe component in assays requiring excitation at 386 nm and emission detection at 465 nm in Tris-buffered systems (pH 8.0) [1][2]. The documented and reproducible spectral parameters support its use in quantitative fluorometric assays, fluorescence microscopy, and plate-reader-based screening platforms. The acetic acid moiety at C4 provides a functional handle for potential conjugation to biomolecules (e.g., via amide bond formation with primary amines), while the compound's solubility in aqueous buffers at pH ≥ 6 and in DMSO facilitates formulation in diverse assay matrices . Applications include lipid profiling, aminoacyl synthase activity assays, and competitive coordination-based sensing systems (e.g., Cu2+-mediated turn off-on-off detection schemes) . This compound should be selected over non-carboxylated coumarins when conjugation potential or defined aqueous solubility is required, and over dimethoxylated analogs when reproducible fluorescence parameters are critical for assay validation.

Application

Selection Property

Validation Focus

ALR2 pathway inhibition studies

Isoform selectivity profile (ALR2/ALR1/SDH)

ALR2-mediated endpoint interpretation in polyol pathway models

Nitroxide radical detection assays

Dihydroxy substitution specificity for fluorescence enhancement

Sensitivity comparison vs. non-dihydroxy and alternative isomers

Fluorescent labeling and probe development

Documented λex/λem and carboxylic acid conjugation handle

Reproducible spectral parameters vs. dimethoxylated or non-carboxylated analogs

• [1] Wolnicka-Glubisz, A. et al. (2019). Dihydroxy-Substituted Coumarins as Fluorescent Probes for Nanomolar-Level Detection of 4-Amino-TEMPO. International Journal of Molecular Sciences, 20(15), 3802. View Source
• [2] Wolnicka-Glubisz, A. et al. (2019). Only dihydroxy-substituted coumarins show high sensitivity; 6,7-isomer exhibits strongest enhancement. Int. J. Mol. Sci., 20(15), 3802. View Source